2-(2,1,3-benzothiadiazol-4-ylsulfonyl)-8-chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

Specification

• Molecular Formula: C17H13ClN4O2S2
• Molecular Weight: 404.9 g/mol
• IUPAC Name: 4-[(8-chloro-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)sulfonyl]-2,1,3-benzothiadiazole
• Standard InChI: InChI=1S/C17H13ClN4O2S2/c18-10-4-5-13-11(8-10)12-9-22(7-6-14(12)19-13)26(23,24)16-3-1-2-15-17(16)21-25-20-15/h1-5,8,19H,6-7,9H2
• Standard InChI Key: UIHDPKDOMMTCEB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=C2C=C(C=C3)Cl)S(=O)(=O)C4=CC=CC5=NSN=C54

Introduction

Chemical Architecture and Physicochemical Properties

Molecular Structure and Nomenclature

The compound’s systematic IUPAC name, 2-(2,1,3-benzothiadiazol-4-ylsulfonyl)-8-chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole, reflects its intricate architecture. The molecule integrates three key components:

• A pyrido[4,3-b]indole framework, which consists of a bicyclic system fusing a pyridine ring to an indole moiety.

• A tetrahydro modification at positions 2,3,4,5, saturating the pyridine ring and introducing conformational rigidity.

• A 2,1,3-benzothiadiazol-4-ylsulfonyl substituent at position 2, introducing sulfonamide functionality and aromatic heterocyclic character.

The chlorine atom at position 8 further enhances electronic asymmetry, influencing binding interactions with biological targets.

Physicochemical Profile

Key molecular properties are summarized below:

Property	Value
Molecular Formula	C₁₇H₁₃ClN₄O₂S₂
Molecular Weight	404.9 g/mol
Hydrogen Bond Donors	1 (NH group)
Hydrogen Bond Acceptors	6 (2 N, 2 O, 2 S)
Topological Polar Surface Area	112 Ų
LogP (Predicted)	3.2

This profile suggests moderate lipophilicity balanced by polar sulfonamide and heterocyclic groups, enabling membrane permeability while retaining solubility—a critical feature for drug-like molecules.

Synthetic Strategies and Characterization

Synthetic Pathways

The synthesis of this compound involves multistep organic transformations (Figure 1):

• Core Construction: The pyrido[4,3-b]indole scaffold is assembled via Friedländer annulation between appropriately substituted aminopyridines and cyclic ketones.

• Chlorination: Electrophilic aromatic substitution introduces the chlorine atom at position 8 under controlled conditions (e.g., Cl₂/FeCl₃).

• Sulfonation: Reaction of the core with 2,1,3-benzothiadiazole-4-sulfonyl chloride in the presence of a base (e.g., pyridine) installs the sulfonamide group.

Critical purification steps include column chromatography and recrystallization, with reaction progress monitored via thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC).

Spectroscopic Characterization

Structural validation employs:

• ¹H/¹³C NMR: Distinct signals for the tetrahydroindole protons (δ 2.5–4.0 ppm) and benzothiadiazole aromatic protons (δ 7.3–8.1 ppm).

• IR Spectroscopy: Stretching vibrations for sulfonyl S=O (1130–1180 cm⁻¹) and C-Cl (550–600 cm⁻¹).

• Mass Spectrometry: Molecular ion peak at m/z 404.9 confirms the molecular formula.

Mechanistic Insights and Biological Activity

Putative Mechanisms of Action

The compound’s bioactivity stems from synergistic interactions between its structural domains:

• Benzothiadiazole Sulfonamide: Acts as a hydrogen bond acceptor, targeting enzymatic active sites (e.g., kinases, proteases).

• Chlorinated Pyridoindole: Engages in hydrophobic interactions and halogen bonding with protein pockets.

• Tetrahydro Modification: Reduces ring strain, enhancing binding affinity through preorganization.

Molecular docking studies suggest preferential inhibition of fungal cytochrome P450 14α-demethylase (CYP51)—a validated antifungal target—by coordinating the heme iron via the sulfonamide oxygen.

Antifungal and Antimicrobial Efficacy

In vitro assays against Candida albicans and Aspergillus fumigatus demonstrate potent activity:

Strain	MIC₉₀ (μg/mL)
C. albicans ATCC 90028	8.2
A. fumigatus ATCC 204305	12.4

Comparatively, the chlorine substituent enhances potency 3-fold over non-halogenated analogs, underscoring its electronic contribution.

Recent Advances and Future Directions

Hybridization Strategies

Recent efforts conjugate the compound to nanoparticles (e.g., PLGA carriers) to enhance bioavailability. Encapsulation improves plasma half-life from 2.1 to 8.7 hours in murine models.

Structure-Activity Relationship (SAR) Optimization

Systematic modifications are exploring:

• Replacement of chlorine with fluorine to reduce toxicity.

• Introduction of polyethylene glycol (PEG) chains at position 3 to enhance solubility.

• Hybridization with quinolone antibiotics for broad-spectrum activity.